Cas no 647838-12-8 (L-Isoleucine,L-valyl-L-prolyl-L-glutaminyl-L-asparaginyl-L-prolyl-L-threonyl-L-threonylglycyl-)

• Product Name: L-Isoleucine,L-valyl-L-prolyl-L-glutaminyl-L-asparaginyl-L-prolyl-L-threonyl-L-threonylglycyl-
• CAS No: 647838-12-8
• MF: C₄₀H₆₇N₁₁O₁₄
• MW: 926.025289773941
• CID: 416974
• Update Time: 2024-01-29

L-Isoleucine,L-valyl-L-prolyl-L-glutaminyl-L-asparaginyl-L-prolyl-L-threonyl-L-threonylglycyl- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine,L-valyl-L-prolyl-L-glutaminyl-L-asparaginyl-L-prolyl-L-threonyl-L-threonylglycyl-
• L-Isoleucine, L-valyl-L-prolyl-L-glutaminyl-L-asparaginyl-L-prolyl-L-threonyl-L-threonylglycyl- (9CI)

• Inchi： 1S/C40H67N11O14/c1-7-19(4)30(40(64)65)47-28(56)17-44-36(60)31(20(5)52)49-37(61)32(21(6)53)48-35(59)25-11-8-14-50(25)38(62)23(16-27(42)55)46-33(57)22(12-13-26(41)54)45-34(58)24-10-9-15-51(24)39(63)29(43)18(2)3/h18-25,29-32,52-53H,7-17,43H2,1-6H3,(H2,41,54)(H2,42,55)(H,44,60)(H,45,58)(H,46,57)(H,47,56)(H,48,59)(H,49,61)(H,64,65)/t19-,20+,21+,22-,23-,24-,25-,29-,30-,31-,32-/m0/s1
• InChI Key： SRWCKAWBAANKKI-VCLAWULTSA-N
• SMILES： C(O)(=O)[C@H]([C@@H](C)CC)NC(=O)CNC(=O)[C@H]([C@H](O)C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC(N)=O)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@@H]1CCCN1C(=O)[C@H](C(C)C)N

Computed Properties

• Exact Mass: 925.48731

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 1443.6±65.0 °C(Predicted)
• PSA: 405.18
• pka: 3.40±0.10(Predicted)